Cas no 2090563-52-1 (1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one)

• Product Name: 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one
• CAS No: 2090563-52-1
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• CID: 6349471
• PubChem ID: 131615891
• Update Time: 2025-05-20

1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one
• 2090563-52-1
• EN300-1924810

• Inchi： 1S/C9H7BrClFO2/c1-14-8-3-5(10)2-6(12)9(8)7(13)4-11/h2-3H,4H2,1H3
• InChI Key： LTSMAJXSLPGHPV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(CCl)=O)=C(C=1)OC)F

Computed Properties

• Exact Mass: 279.93020g/mol
• Monoisotopic Mass: 279.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one

Introduction to 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one (CAS No. 2090563-52-1)

1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one (CAS No. 2090563-52-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one consists of a substituted phenyl ring and a chloroethyl ketone moiety. The presence of bromine, fluorine, and methoxy groups imparts specific chemical and biological properties that make this compound an intriguing candidate for further investigation. These substituents can influence the compound's reactivity, solubility, and biological activity, making it a valuable starting material for synthetic transformations and drug discovery efforts.

Recent studies have highlighted the importance of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression. The bromine and fluorine substituents were found to enhance the compound's binding affinity to target proteins, thereby improving its therapeutic potential.

In addition to its potential as a drug candidate, 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one has been explored as an intermediate in the synthesis of other bioactive molecules. Its reactivity and functional group diversity allow for a wide range of chemical modifications, making it a valuable building block in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties, such as improved solubility and reduced toxicity.

The synthesis of 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include electrophilic aromatic substitution reactions followed by nucleophilic substitution or addition reactions. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, it is important to note that while 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to ensure safe handling and storage.

The future prospects for 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one are promising. Ongoing research is focused on optimizing its chemical properties to enhance its biological activity and therapeutic efficacy. Additionally, efforts are being made to explore its potential applications in other areas, such as materials science and environmental chemistry.

In conclusion, 1-(4-bromo-2-fluoro-6-methoxyphenyl)-2-chloroethan-1-one (CAS No. 2090563-52-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.